Cas no 1177093-03-6 (1-4-Nitro-2-(trifluoromethyl)phenyl-1H-pyrazole)

• Product Name: 1-4-Nitro-2-(trifluoromethyl)phenyl-1H-pyrazole
• CAS No: 1177093-03-6
• MF: C₁₀H₆F₃N₃O₂
• MW: 257.168752193451
• MDL: MFCD12498690
• CID: 4575190
• Update Time: 2025-11-02

1-4-Nitro-2-(trifluoromethyl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[4-Nitro-2-(trifluoromethyl)phenyl]-1H-pyrazole
• 1H-Pyrazole, 1-[4-nitro-2-(trifluoromethyl)phenyl]-
• 1-4-Nitro-2-(trifluoromethyl)phenyl-1H-pyrazole

• MDL： MFCD12498690
• Inchi： 1S/C10H6F3N3O2/c11-10(12,13)8-6-7(16(17)18)2-3-9(8)15-5-1-4-14-15/h1-6H
• InChI Key： LKDUISACDFMPIB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C([N+]([O-])=O)C=C2C(F)(F)F)C=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-4-Nitro-2-(trifluoromethyl)phenyl-1H-pyrazole

1-4-Nitro-2-(trifluoromethyl)phenyl-1H-pyrazole (CAS 1177093-03-6): A Versatile Chemical Building Block

The 1-4-Nitro-2-(trifluoromethyl)phenyl-1H-pyrazole (CAS 1177093-03-6) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyrazole derivative features a unique combination of electron-withdrawing groups, making it a valuable intermediate in the synthesis of bioactive molecules. With the molecular formula C10H6F3N3O2, this compound exhibits distinct physicochemical properties that enable its use in various cutting-edge applications.

In recent years, the demand for trifluoromethyl-containing compounds like 1-4-Nitro-2-(trifluoromethyl)phenyl-1H-pyrazole has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "pyrazole derivatives in drug discovery" or "nitroaromatic compounds applications," reflecting the growing interest in this chemical space. The presence of both nitro and trifluoromethyl groups on the aromatic ring creates unique electronic effects that are particularly valuable in medicinal chemistry.

The synthesis of CAS 1177093-03-6 typically involves multi-step organic reactions, with careful control of reaction conditions to achieve high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this nitro-trifluoromethyl pyrazole compound. Many researchers inquire about "synthesis route for 1-4-Nitro-2-(trifluoromethyl)phenyl-1H-pyrazole" or "purification methods for nitro-substituted heterocycles," indicating the technical challenges associated with its production.

From an applications perspective, 1-4-Nitro-2-(trifluoromethyl)phenyl-1H-pyrazole serves as a crucial building block in the development of potential therapeutic agents. Its structural features make it particularly interesting for targets requiring electron-deficient aromatic systems. Current research trends show increased interest in "pyrazole-based kinase inhibitors" and "CF3-containing bioactive molecules," areas where this compound finds relevance.

The stability profile of CAS 1177093-03-6 under various conditions is another frequent topic of investigation. Researchers often search for "storage conditions for nitroaromatic pyrazoles" or "compatibility of trifluoromethyl groups," highlighting the practical considerations in handling this compound. Proper storage in cool, dry conditions with protection from light is generally recommended to maintain its chemical integrity.

In material science applications, the 1-4-Nitro-2-(trifluoromethyl)phenyl-1H-pyrazole moiety has shown promise in the development of specialized polymers and electronic materials. The electron-withdrawing nature of both substituents makes it interesting for "high-performance polymer additives" and "electronic material precursors." These emerging applications contribute to the compound's growing commercial importance.

Market analysis indicates steady growth in demand for nitro- and trifluoromethyl-substituted heterocycles like CAS 1177093-03-6. Suppliers frequently update their catalogs with new derivatives, responding to queries about "availability of 1-4-Nitro-2-(trifluoromethyl)phenyl-1H-pyrazole" and "custom synthesis of fluorinated pyrazoles." The compound's price and purity specifications vary depending on application requirements.

From a regulatory standpoint, 1-4-Nitro-2-(trifluoromethyl)phenyl-1H-pyrazole requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, researchers often search for "safety data sheet for CAS 1177093-03-6" to ensure compliance with workplace safety regulations. Appropriate personal protective equipment is recommended when working with this chemical.

The future research directions for 1-4-Nitro-2-(trifluoromethyl)phenyl-1H-pyrazole appear promising, particularly in the context of "targeted drug delivery systems" and "smart material development." Its unique combination of substituents offers multiple sites for further chemical modification, making it a versatile scaffold for innovation. As synthetic methodologies advance, we can expect to see more applications emerging for this interesting compound.

In conclusion, 1-4-Nitro-2-(trifluoromethyl)phenyl-1H-pyrazole (CAS 1177093-03-6) represents an important class of nitroaromatic heterocycles with wide-ranging potential in scientific research and industrial applications. Its distinctive chemical properties continue to attract attention across multiple disciplines, from medicinal chemistry to advanced materials science. As research into fluorinated pyrazole derivatives expands, this compound is likely to maintain its position as a valuable tool for chemical innovation.